9-Thia-1,3,6,8-tetrazatricyclo(4.3.1.1(sup 3,8))undecane, 4,4-dimethyl-, 9,9-dioxide

• CAS No.: 132316-49-5
• Molecular Formula: C8H16N4O2S
• Molecular Weight: 232.31 g/mol
• IUPAC Name: 4,4-dimethyl-9λ6-thia-1,3,6,8-tetrazatricyclo[4.3.1.13,8]undecane 9,9-dioxide
• InChI: InChI=1S/C8H16N4O2S/c1-8(2)3-9-4-11-6-10(8)7-12(5-9)15(11,13)14/h3-7H2,1-2H3
• InChI Key: BUJNIGVYJGIMGG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN2CN3CN1CN(C2)S3(=O)=O)C

Description

9-Thia-1,3,6,8-tetrazatricyclo(4.3.1.1(sup 3,8))undecane, 4,4-dimethyl-, 9,9-dioxide is a polycyclic cage compound that is the S,S-dioxide of 9-thia-1,3,6,8-tetraazatricyclo(4.3.1.1(sup 3,8))undecane.

Preparation Methods

The synthesis of 9-Thia-1,3,6,8-tetrazatricyclo(4.3.1.1(sup 3,8))undecane, 4,4-dimethyl-, 9,9-dioxide typically involves the reaction of formaldehyde with 1,2-ethanediamine in the presence of sulfur dioxide. The reaction conditions include maintaining a controlled temperature and pressure to ensure the formation of the desired polycyclic cage structure . Industrial production methods may involve scaling up this synthetic route with optimized reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized further to form higher oxidation state derivatives.

Reduction: Reduction reactions can lead to the formation of lower oxidation state compounds.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

9-Thia-1,3,6,8-tetrazatricyclo(4.3.1.1(sup 3,8))undecane, 4,4-dimethyl-, 9,9-dioxide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 9-Thia-1,3,6,8-tetrazatricyclo(4.3.1.1(sup 3,8))undecane, 4,4-dimethyl-, 9,9-dioxide include other polycyclic cage compounds and sulfamides. These compounds share structural similarities but may differ in their chemical reactivity, biological activity, and applications. Some examples of similar compounds are:

• 9-Thia-1,3,6,8-tetraazatricyclo(4.3.1.1(sup 3,8))undecane
• 1,3,6,8-Tetraazatricyclo(4.4.1.1(sup 3,8))dodecane .

This compound’s uniqueness lies in its specific structural configuration and the presence of the S,S-dioxide functional group, which imparts distinct chemical and biological properties.